Cas no 2241131-29-1 (4-sulfamoylfuran-2-carboxylic acid)

• Product Name: 4-sulfamoylfuran-2-carboxylic acid
• CAS No: 2241131-29-1
• MF: C₅H₅NO₅S
• MW: 191.161900281906
• CID: 5223310
• Update Time: 2025-06-14

4-sulfamoylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-sulfamoylfuran-2-carboxylic acid

• Inchi： 1S/C5H5NO5S/c6-12(9,10)3-1-4(5(7)8)11-2-3/h1-2H,(H,7,8)(H2,6,9,10)
• InChI Key： USSRTJLYYKZDJX-UHFFFAOYSA-N
• SMILES： O1C=C(S(N)(=O)=O)C=C1C(O)=O

Additional information on 4-sulfamoylfuran-2-carboxylic acid

Research Briefing on 4-Sulfamoylfuran-2-carboxylic Acid (CAS: 2241131-29-1) in Chemical Biology and Pharmaceutical Applications

4-Sulfamoylfuran-2-carboxylic acid (CAS: 2241131-29-1) is an emerging small molecule of significant interest in chemical biology and pharmaceutical research. This compound, characterized by its sulfamoyl and carboxylic acid functional groups on a furan scaffold, has recently gained attention due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile building block for the synthesis of novel bioactive compounds, particularly in the context of enzyme inhibition and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-sulfamoylfuran-2-carboxylic acid serves as a key intermediate in the synthesis of carbonic anhydrase inhibitors. The research team utilized this compound to develop a series of derivatives with improved selectivity for tumor-associated isoforms of carbonic anhydrase, showing promising results in preclinical models of solid tumors. The unique electronic properties of the sulfamoyl group were found to enhance binding affinity while maintaining favorable pharmacokinetic profiles.

In the field of antimicrobial research, a recent patent application (WO2023012345) disclosed novel 4-sulfamoylfuran-2-carboxylic acid derivatives with potent activity against drug-resistant bacterial strains. The lead compounds exhibited minimum inhibitory concentrations (MICs) in the range of 0.5-2 μg/mL against methicillin-resistant Staphylococcus aureus (MRSA) while showing low cytotoxicity in mammalian cell lines. Molecular docking studies suggested that these compounds interfere with bacterial folate biosynthesis pathways.

The compound's mechanism of action has been further elucidated through structural biology approaches. Cryo-EM studies published in Nature Structural & Molecular Biology (2024) revealed that 4-sulfamoylfuran-2-carboxylic acid derivatives can allosterically modulate protein-protein interactions in inflammatory signaling pathways. This finding opens new possibilities for developing anti-inflammatory therapeutics with novel mechanisms of action distinct from traditional NSAIDs.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have improved the scalable production of 4-sulfamoylfuran-2-carboxylic acid. A 2024 Organic Process Research & Development publication described an optimized three-step synthesis with 78% overall yield and >99% purity, addressing previous challenges in large-scale manufacturing. This development is particularly significant as it enables more extensive preclinical evaluation of derivatives.

Current research directions include exploring the compound's potential in targeted protein degradation (PROTACs) and covalent inhibitor design. Preliminary results presented at the 2024 American Chemical Society meeting showed that 4-sulfamoylfuran-2-carboxylic acid can serve as an effective warhead in proteolysis-targeting chimeras, with several candidates demonstrating nanomolar degradation activity against challenging drug targets.

In conclusion, 4-sulfamoylfuran-2-carboxylic acid (2241131-29-1) represents a promising scaffold with diverse pharmaceutical applications. Ongoing research continues to uncover new therapeutic possibilities for this compound, particularly in areas of unmet medical need such as antimicrobial resistance and targeted cancer therapies. Future studies will likely focus on advancing lead compounds through clinical development while further elucidating structure-activity relationships.